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Compound of Interest

Compound Name: 5,8,11,14-Eicosatetraynoic acid

Cat. No.: B072840

For researchers and scientists engaged in drug development and other laboratory-based
research, the responsible handling and disposal of specialized chemical reagents like
5,8,11,14-Eicosatetraynoic acid (ETYA) is a cornerstone of a safe and compliant laboratory
environment. This guide provides a direct, procedural framework for the proper disposal of
ETYA, ensuring the safety of personnel and adherence to regulatory standards.

Essential Safety & Handling Protocols

Before beginning any procedure that will generate ETYA waste, it is critical to implement the
following safety measures. Given the conflicting hazard information across various safety data
sheets—with some indicating no significant hazards and others flagging potential irritation or
harm if inhaled or in contact with skin—a cautious approach is mandatory[1][2][3].

o Ventilation: Always handle ETYA in a well-ventilated area. A chemical fume hood is strongly
recommended to minimize inhalation exposure[4].

o Personal Protective Equipment (PPE): A comprehensive PPE strategy is essential.

o Eye Protection: Wear chemical safety goggles or glasses with side shields that conform to
European Standard EN 166 or equivalent[1].

o Hand Protection: Use chemically resistant, impervious gloves, such as nitrile rubber.
Inspect gloves for integrity before each use[1][4].
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o Body Protection: A standard lab coat or other protective long-sleeved clothing is required
to prevent skin contact[1][4].

o General Hygiene: Avoid all direct contact with the skin, eyes, and clothing[1]. Do not eat,
drink, or smoke in the laboratory. Wash hands thoroughly after handling the substance,
before breaks, and at the end of the workday[1][4].

Chemical and Safety Data Overview

The following table summarizes key quantitative and safety information for 5,8,11,14-
Eicosatetraynoic acid.

Property Data

CAS Number 1191-85-1[1]

Molecular Formula C20H2402[1]

Physical State Solid, off-white powder[5][6]
Storage Temperature Refrigerated, -20°C[1][6][7]

H302: Harmful if swallowed (84.6%)H312:
Harmful in contact with skin (82.1%)H315:
Causes skin irritation (89.7%)H319: Causes
Aggregated GHS Hazard Codes ] o )
serious eye irritation (89.7%)H332: Harmful if
inhaled (79.5%)H335: May cause respiratory

irritation (84.6%)[3]

Note: GHS hazard codes are aggregated from multiple sources and may vary. It is prudent to
handle the substance as potentially hazardous][3].

Standard Operating Procedure for ETYA Disposal

This section provides a step-by-step protocol for the collection, management, and disposal of
ETYA waste.

Step 1: Waste Collection
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o Designate a Waste Container: Use a dedicated, chemically compatible container for all ETYA
waste. The container must be clearly labeled as "Hazardous Waste: 5,8,11,14-
Eicosatetraynoic Acid" and include any other identifiers required by your institution.

o Collect All Contaminated Materials: Place waste ETYA, whether in solid or solution form, into
the designated container. This includes any materials that have come into contact with the
chemical, such as contaminated pipette tips, gloves, and absorbent paper[4].

o Seal the Container: Ensure the container is securely sealed after each addition of waste to
prevent leaks or the release of vapors.

Step 2: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and
environmental contamination.

o Alert Personnel: Immediately notify all personnel in the vicinity of the spill.

o Evacuate (If Necessary): For large spills or in poorly ventilated areas, evacuate the
immediate area.

o Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the full
PPE detailed above.

o Contain the Spill: Cover the spill with an inert absorbent material, such as sand, vermiculite,
or earth[4].

o Collect Absorbed Material: Carefully sweep or shovel the contained material into your
designated hazardous waste container[1][4]. Avoid creating dust[1].

o Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent or
cleaning solution as recommended by your institution's safety office.

e Prevent Environmental Release: Under no circumstances should spilled material be allowed
to enter drains or waterways[2][4].

Step 3: Storage and Final Disposal
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o Temporary Storage: Store the sealed hazardous waste container in a designated, secure,
and well-ventilated secondary containment area while awaiting pickup.

o Consult EHS: The final disposal of chemical waste must strictly adhere to local, state, and
federal regulations. Contact your institution's Environmental Health and Safety (EHS) office
for specific guidance and to arrange for waste pickup[4].

» Prohibited Disposal Methods: It is imperative not to dispose of ETYA down the drain or mix it
with regular municipal trash[4].

ETYA Disposal Workflow
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Caption: Workflow for the safe disposal of ETYA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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